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Compound of Interest

[4-

Compound Name:
(Methanesulfinyl)butoxy]benzene

CAS No.: 90183-86-1

Cat. No.: B14361984

Get Quote

\ J

Compound Identity:

IUPAC Name: 1-(4-(methanesulfinyl)butoxy)benzene

Common Name: Phenyl 4-(methylsulfinyl)butyl ether

Molecular Formula: C11H1602S

Molecular Weight: 212.31 g/mol

Structure: Ph—O—(CH2)4a—S(=0)-CHs

Executive Summary & Contextual Application

In drug development, this compound frequently appears as a Process Impurity (via incomplete
oxidation of the sulfide precursor) or a Metabolite (S-oxidation by cytochrome P450 enzymes).
Distinguishing the sulfoxide (S=0) from the sulfide (S) and sulfone (O=S=0) analogs is critical
for quality control.
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Key Differentiators:
¢ |IR: Strong S=0 stretch at ~1035-1045 cm~1 (absent in sulfide).

 NMR: The terminal methyl group exhibits a diagnostic singlet at 2.60 ppm, distinct from the
sulfide (~2.1 ppm) and sulfone (~2.9 ppm).

Synthesis & Formation Pathway

Understanding the origin of the spectral signals requires mapping the synthesis. The compound
is typically generated via the controlled oxidation of [4-(methylthio)butoxy]benzene.

Sulfide Precursor Controlled Oxidation
o i 1.0 idant, 0°C
R ) (oot 70 Excess Oxidant  |===~===-====-=-~
Target Sulfoxide (Side Reaction) > ! Over-Oxidation Impurity |
_________ p>| [4-(Methanesulfinyl)butoxy]benzene : Sulfone Analog :
____________________________

Oxidant
(e.g., NalO4 or mCPBA)

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3]

The NMR data below represents the reference values in Chloroform-d (CDCIs). The molecule
consists of two distinct domains: the aromatic phenoxy group and the aliphatic sulfoxide chain.

'H NMR Data (400 MHz, CDCIs)

The most diagnostic signal is the methyl sulfoxide singlet at 2.60 ppm.
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Carbon Type Shift (6 ppm) Notes
Quaternary, attached to
Ar-C (Ipso) 159.0
Oxygen.
Ar-C (Meta) 129.5
Ar-C (Para) 120.8
Ar-C (Ortho) 1145
O-CH:z 67.2 Ether carbon.
Alpha to sulfoxide (significantly
—CH2-S(=0) 52.4 ] ]
deshielded vs sulfide).
S(=0)—-CHs 38.8 Diagnostic Carbon.
Central CHz 28.5
Central CH:z 215

Infrared (IR) Spectroscopy[4][5]

The IR spectrum is essential for confirming the oxidation state of the sulfur atom. The S=0

stretch is a highly polar, strong band.
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. Wavenumber . .
Functional Group Intensity Description
(cm™)

Characteristic

sulfoxide band.
S=0[1][2][3][4] Stretch 1035 — 1045 Strong

(Sulfones appear at

~1150 & 1300).

Aryl alkyl ether
C-O-C (Asym) 1245 Strong

stretch.

) Often overlaps with

C-O-C (Sym) 1030 Medium

S=0 stretch.
Ar—H Stretch 3030 — 3060 Weak Aromatic C-H.

) Methylene chain

Alkyl C—H 2850 — 2950 Medium T

vibrations.

) ) Benzene ring

Ar Ring 1600, 1498 Medium i

breathing modes.

] Mono-substituted

OOP Bending 750, 690 Strong

benzene pattern.

Mass Spectrometry (MS) Profile[8]

lonization Mode: Electron Impact (El, 70 eV) or ESI+ Molecular lon: m/z 212

The fragmentation pattern is dominated by the stability of the phenoxy group and the lability of
the sulfoxide.

Fragmentation Pathway (EI)

o MclLafferty-like Rearrangement: Phenoxy ethers with alkyl chains = 3 carbons often undergo
rearrangement to yield the phenol radical cation.

o Sulfenic Acid Elimination: Thermal elimination of methanesulfenic acid (CH3zSOH) is common
in sulfoxides, yielding the alkene.
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e Alpha Cleavage: Cleavage next to the ether oxygen.

Molecular lon (M+)
m/z 212

McLafferty Rearr. . Loss of CH3SOH
(Base Peak) C-C Bond Scission (Thermal/El)
Phenol Radical Cation Alpha Cleavage Alkene Elimination
(Ph-OH)+ » (Ph-O-CH2)+ (Ph-O-C4H7)
m/z 94 m/z 107 m/z 148

Click to download full resolution via product page

Key Diagnostic lons:

m/z 212: Parent ion (often weak in EI).

m/z 94: Base peak (PhOH+e), confirming the phenoxy moiety.

m/z 107: PhOCHz"*, characteristic of benzyl/phenoxy ethers.

m/z 196: [M — 16]*, loss of oxygen (common for sulfoxides).

Experimental Protocol for Validation

To ensure data integrity when characterizing this compound in the lab, follow this self-validating
workflow.

Protocol: Structural Confirmation

o Sample Prep: Dissolve ~10 mg of sample in 0.6 mL CDCIls. Ensure the solvent is acid-free to
prevent sulfoxide reduction or elimination.

e Acquisition:
o Run *H NMR (16 scans). Look for the singlet at 2.60 ppm.

o Run IR (ATR film). Confirm band at ~1040 cm™1.
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 Differentiation Check:
o If the methyl singlet is at 2.10 ppm, you have the Sulfide (starting material).
o If the methyl singlet is at 2.90 ppm, you have the Sulfone (over-oxidation).

o If the methyl singlet is at 2.60 ppm, you have the Sulfoxide (Target).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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